Cas no 1260672-48-7 (4-Chloropyrimido[5,4-d]pyrimidine)

4-Chloropyrimido[5,4-d]pyrimidine structure
1260672-48-7 structure
Product Name:4-Chloropyrimido[5,4-d]pyrimidine
CAS No:1260672-48-7
MF:C6H3ClN4
MW:166.567818880081
CID:1081338
PubChem ID:55265618
Update Time:2025-04-20

4-Chloropyrimido[5,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloropyrimido[5,4-d]pyrimidine
    • Pyrimido[5,4-d]pyrimidine, 4-chloro-
    • AKOS006309543
    • DTXSID90717155
    • AB63437
    • 1260672-48-7
    • Inchi: 1S/C6H3ClN4/c7-6-5-4(9-3-11-6)1-8-2-10-5/h1-3H
    • InChI Key: IMADTTGGFZWIDZ-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(C=NC=N2)=NC=N1

Computed Properties

  • Exact Mass: 166.0046238g/mol
  • Monoisotopic Mass: 166.0046238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 51.6Ų

4-Chloropyrimido[5,4-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A089000278-1g
4-Chloropyrimido[5,4-d]pyrimidine
1260672-48-7 95%
1g
$619.12 2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1836870-1g
4-Chloropyrimido[5,4-d]Pyrimidine
1260672-48-7 98%
1g
¥14660.00 2024-08-09
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